Cas no 7223-38-3 (3-Dimethylamino-1-propyne)

• Product Name: 3-Dimethylamino-1-propyne
• CAS No: 7223-38-3
• MF: C₅H₉N
• MW: 83.1316611766815
• MDL: MFCD00008575
• CID: 85860
• PubChem ID: 87569190
• Update Time: 2025-09-22

3-Dimethylamino-1-propyne Chemical and Physical Properties

Names and Identifiers

• 1-Dimethylamino-2-propyne
• N,N-Dimethyl-2-propynyl-1-amine
• N,N-Dimethylpropargylamine
• 3-Dimethylamino-1-propyne
• N,N-dimethyl-N-prop-2-ynylamine
• FT-0607704
• 1-(N,N-dimethylamino)prop-2-yne
• D2794
• DTXSID0064599
• AT19964
• 3-(dimethylamino)-1-propyne
• propargyl(dimethylamine)
• N-Propargyldimethylamine; Propargyldimethylamine
• N,N-Dimethyl-2-propyn-1-amine
• 3-(N,N-dimethylamino)propyne
• NS00020343
• N,N-Dimethyl-2-propynylamine
• N-(2-Propynyl)-N,N-dimethylamine
• MFCD00008575
• l-dimethylamino-2-propyne
• dimethyl(prop-2-yn-1-yl)amine
• InChI=1/C5H9N/c1-4-5-6(2)3/h1H,5H2,2-3H
• dimethylpropargylamine
• EINECS 230-620-9
• 3dimethylamino-1-propyne
• dimethyl-2-propynyl-amine
• N,N-dimethylprop-2-yn-1-amine
• 7223-38-3
• N,N-dimethylprop-2-yn-1 -amine
• Dimethyl(prop-2-ynyl)amine
• AKOS009027780
• dimethylaminoprop-2-yne
• 2-Propyn-1-amine, N,N-dimethyl-
• 3-dimethylamino-1-propine
• N,N-dimethylamino-2-propyne
• N,N-dimethyl propargylamine
• N,N-dimethyl-2-propynamine
• 9GXD8EZV6L
• N,N-dimethylpropargyl amine
• (CH3)2NCH2C.$.CH
• 2-Propynylamine, N,N-dimethyl-
• 3-Dimethylamino-1-propyne, 97%
• dimethyl-prop-2-ynyl-amine
• EN300-91737
• DB-114936
• prop-2-yne, 1-dimethylamino-
• STL373478
• prop-2-yne, dimethylamino-
• BBL027718

• MDL： MFCD00008575
• Inchi： 1S/C5H9N/c1-4-5-6(2)3/h1H,5H2,2-3H3
• InChI Key： ILBIXZPOMJFOJP-UHFFFAOYSA-N
• SMILES： N(C)(C)CC#C
• BRN： 1071222

Computed Properties

• Exact Mass: 83.07350
• Monoisotopic Mass: 83.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 65.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 0.772 g/mL at 25 °C(lit.)
• Melting Point: 18°C (estimate)
• Boiling Point: 79-83 °C(lit.)
• Flash Point: Degrees Fahrenheit:17.6°F
  Degrees Celsius:-8°C
  
• Refractive Index: n20/D 1.419(lit.)
• Water Partition Coefficient: Fully miscible in water.
• PSA: 3.24000
• LogP: 0.18120
• Solubility: Soluble in water

3-Dimethylamino-1-propyne Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H302-H311-H314
• Warning Statement： P210-P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2733 3/PG 1
• WGK Germany：3
• Hazard Category Code： 11-21/22-34
• Safety Instruction： S16-S26-S27-S28-S36/37/39
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R21/22; R34
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons